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Compound of Interest

Compound Name: Avutometinib

Cat. No.: B1684348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation of Avutometinib stock

solutions for use in cell culture experiments. Avutometinib is a potent dual inhibitor of RAF

and MEK kinases, key components of the RAS/RAF/MEK/ERK signaling pathway, which is

frequently dysregulated in cancer.[1][2] Accurate preparation of stock solutions is critical for

obtaining reliable and reproducible results in in vitro studies.

Compound Information
A summary of the key physical and chemical properties of Avutometinib is provided in the

table below.
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Property Value

Synonyms RO5126766, CH5126766, VS-6766

Molecular Formula C₂₁H₁₈FN₅O₅S

Molecular Weight 471.46 g/mol [3]

Solubility
DMSO: 94 mg/mL (199.38 mM)[4], 100 mg/mL

(212.11 mM; requires ultrasound)[3]

Water: Insoluble[4]

Ethanol: Insoluble[4]

Storage (Powder) -20°C for up to 3 years[3]

Storage (Stock Solution)
-80°C for up to 6 months; -20°C for up to 1

month[5]

Mechanism of Action: Targeting the
RAS/RAF/MEK/ERK Pathway
Avutometinib is a first-in-class RAF/MEK clamp that inhibits the RAS/RAF/MEK/ERK signaling

pathway.[6] This pathway is crucial for regulating cell proliferation, differentiation, and survival.

[1][2] In many cancers, mutations in genes like KRAS and BRAF lead to the hyperactivation of

this pathway, driving uncontrolled cell growth.[7] Avutometinib functions by binding to MEK

and inducing the formation of an inactive complex with RAF (ARAF, BRAF, and CRAF), thereby

blocking the phosphorylation of MEK by RAF and preventing downstream signaling to ERK.[1]

[6] This dual inhibition leads to a more complete and durable suppression of the pathway.[6]
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Avutometinib inhibits the RAS/RAF/MEK/ERK signaling pathway.
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Caption: Avutometinib dual-inhibits RAF and MEK within the MAPK pathway.
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Avutometinib powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Sterile, nuclease-free water

Complete cell culture medium appropriate for the cell line

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)[3]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Avutometinib Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Avutometinib in DMSO.

Pre-warm DMSO: Bring the DMSO to room temperature before use.

Weigh Avutometinib: Carefully weigh out the desired amount of Avutometinib powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution:

Molecular Weight of Avutometinib = 471.46 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Moles = Concentration x Volume = 0.010 mol/L x 0.001 L = 0.00001 mol

Mass = Moles x Molecular Weight = 0.00001 mol x 471.46 g/mol = 0.0047146 g = 4.71 mg
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Dissolve in DMSO: Add the appropriate volume of DMSO to the Avutometinib powder. For

the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly. If necessary, use an ultrasonic

bath to ensure the compound is completely dissolved, especially for higher concentrations.

[3] Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL)

in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.[5]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[5]

Workflow for preparing Avutometinib stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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